2-(benzo[d][1,3]dioxol-5-yl)-5-((2-(2-ethoxyphenyl)-5-methyloxazol-4-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-5-[[2-(2-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C26H22N4O5/c1-3-32-22-7-5-4-6-18(22)25-27-20(16(2)35-25)14-29-10-11-30-21(26(29)31)13-19(28-30)17-8-9-23-24(12-17)34-15-33-23/h4-13H,3,14-15H2,1-2H3
• InChI Key: VJFNWBVTIUVXSY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NC(=C(O2)C)CN3C=CN4C(=CC(=N4)C5=CC6=C(C=C5)OCO6)C3=O
• Molecular Formula: C26H22N4O5
• Molecular Weight: 470.5 g/mol

Description

2-(benzo[d][1,3]dioxol-5-yl)-5-((2-(2-ethoxyphenyl)-5-methyloxazol-4-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C26H22N4O5 and its molecular weight is 470.485. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

This compound belongs to a class of chemicals that have been extensively studied for their potential in creating new therapeutic agents due to their complex heterocyclic structures. For instance, derivatives similar to this compound have been synthesized and evaluated for antimicrobial and antifungal activities. These compounds, through various synthetic pathways, have shown significant biological activities against a range of pathogens, indicating the potential of such structures in contributing to new antimicrobial strategies (S. Y. Hassan, 2013).

Antimicrobial and Anti-inflammatory Properties

The structural complexity of such compounds allows for a broad spectrum of biological activities. Research on similar heterocyclic compounds has uncovered potent antimicrobial and anti-inflammatory properties, suggesting their utility in designing new drugs for treating infections and inflammation (B. V. Kendre et al., 2015). The versatility in chemical reactions and modifications available to these compounds provides a robust platform for developing novel therapeutics.

Antitumor Activity

Moreover, some derivatives have been identified as potential antitumor agents, demonstrating significant activity against various cancer cell lines. This highlights the promise of such compounds in oncology, offering a pathway to novel anticancer drugs that could offer improved efficacy or reduced side effects compared to current treatments (S. M. Gomha et al., 2016).

Chemical Synthesis and Characterization

The chemical synthesis and characterization of these compounds are critical in understanding their potential applications. Studies have detailed the synthetic routes to achieve these complex molecules, providing a foundation for further modifications to enhance their biological activities or tailor them for specific scientific research applications (A. M. Shestopalov et al., 2003).